
Comprehensive Spectroscopic Characterization
of 3-[1-(Ethylamino)ethyl]phenol: A Technical

Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-[1-(Ethylamino)ethyl]phenol
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Get Quote

Executive Summary & Structural Overview
3-[1-(Ethylamino)ethyl]phenol (Molecular Formula: C₁₀H₁₅NO, MW: 165.23 g/mol ) is a

secondary amine featuring a phenolic ring and a chiral benzylic center. Structurally related to

sympathomimetic amines and pharmaceutical intermediates, its precise analytical

characterization is critical for drug development, quality control, and metabolic profiling.

This whitepaper provides an authoritative, in-depth guide to the expected spectroscopic

properties—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR)

Spectroscopy—of 3-[1-(ethylamino)ethyl]phenol. By deconstructing the causality behind its

fragmentation pathways, spin-spin coupling networks, and vibrational modes, this guide serves

as a foundational reference for analytical chemists and researchers .

Mass Spectrometry (MS) Profiling & Fragmentation
Causality
Under standard 70 eV Electron Ionization (EI-MS), the fragmentation of 1-arylethylamines is

strictly governed by Stevenson's Rule, which dictates that the positive charge remains on the
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fragment with the lowest ionization energy. For 3-[1-(ethylamino)ethyl]phenol, the initial

ionization occurs at the nitrogen lone pair, yielding the molecular ion (M⁺•) at m/z 165.

The dominant degradation pathway is α -cleavage. The cleavage of the C–C bond between the

chiral center and the aromatic ring expels a neutral 3-hydroxyphenyl radical (93 Da). This

process is highly favored because it generates a fully conjugated, highly stable iminium cation

[CH3-CH=NH-CH2CH3]⁺ at m/z 72, which constitutes the base peak. A secondary, less

statistically favored α -cleavage involves the loss of the benzylic methyl radical (15 Da),

yielding the m/z 150 fragment .

Molecular Ion (M+•)
m/z 165

3-[1-(Ethylamino)ethyl]phenol

Alpha-Cleavage 1
Loss of 3-Hydroxyphenyl radical (-93 Da)

 - C6H5O•

Alpha-Cleavage 2
Loss of Methyl radical (-15 Da)

 - CH3•

Iminium Ion
m/z 72 (Base Peak)

[CH3-CH=NH-CH2CH3]+

Iminium Ion
m/z 150

[Ar-CH=NH-CH2CH3]+

Click to download full resolution via product page

Figure 1: MS Fragmentation Pathway of 3-[1-(Ethylamino)ethyl]phenol under 70 eV EI.

Table 1: Key EI-MS Fragmentation Data
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m/z Relative Intensity Ion Assignment
Mechanistic
Causality

165 < 5% [M]⁺•
Molecular ion (radical

cation on Nitrogen).

150 15 - 20% [M - CH₃]⁺

α -cleavage: Loss of

benzylic methyl

radical.

72 100% (Base) [C₄H₁₀N]⁺

α -cleavage: Loss of

3-hydroxyphenyl

radical.

44 10 - 15% [C₂H₆N]⁺

Secondary amine

rearrangement/fragme

ntation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra of 3-[1-(ethylamino)ethyl]phenol are defined by two major electronic and

spatial phenomena: the resonance (+R) effect of the phenolic hydroxyl group and the

stereochemical influence of the C1 chiral center.

¹H NMR Chemical Shifts & Diastereotopicity
The hydroxyl group strongly donates electron density into the aromatic ring, shielding the ortho

(H-2, H-4) and para (H-6) protons, shifting them upfield (~6.65 - 6.75 ppm) relative to the meta

proton (H-5, ~7.10 ppm).

Crucially, the chiral center at C1 renders the two protons of the adjacent N-ethyl CH₂ group

diastereotopic. Because they exist in permanently distinct magnetic environments, they do not

appear as a simple quartet. Instead, they couple with each other (geminal coupling, ²J ≈ 12 Hz)

and with the adjacent methyl group, resulting in a complex multiplet around 2.45 ppm .
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3-[1-(Ethylamino)ethyl]phenol
(Target Molecule)

Aromatic Ring
(C2, C4, C5, C6)

 Resonance (+R)

Aliphatic Methine
(C1 Chiral Center)

 Spin-Spin Coupling

N-Ethyl Group
(N-CH2-CH3)

 Proximity to Chiral Center

Ortho/Para Shielding
Upfield Shift (~6.65-6.75 ppm)

Quartet Splitting
Coupled to CH3 (~3.70 ppm)

Diastereotopic CH2
Complex Multiplet (~2.45 ppm)

Click to download full resolution via product page

Figure 2: Logical derivation of key 1H NMR chemical shifts and splitting patterns.

Table 2: ¹H NMR Assignments (400 MHz, DMSO-d₆)

Shift (δ, ppm) Multiplicity Integration Assignment
Coupling
Constant (J,
Hz)

9.30 Broad singlet 1H Phenolic -OH -

7.10 Triplet 1H Ar-H (C5, meta) ~ 7.8

6.75
Fine

doublet/multiplet
2H Ar-H (C2, C6) ~ 1.5, 7.8

6.65
Doublet of

doublets
1H Ar-H (C4, ortho) ~ 7.8, 1.5

3.70 Quartet 1H Methine (C1-H) ~ 6.6

2.45
Complex

multiplet
2H N-CH₂-CH₃

Diastereotopic

(ABX₃ system)

1.25 Doublet 3H C1-CH₃ ~ 6.6

1.05 Triplet 3H N-CH₂-CH₃ ~ 7.1
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Note: The amine N-H proton (~1.5 - 2.0 ppm) often undergoes rapid exchange and may appear

as a very broad, low-intensity hump or completely exchange with residual water in the solvent.

Infrared (IR) Spectroscopy
Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy provides

rapid orthogonal validation of the functional groups. The spectrum is dominated by the

extensive hydrogen-bonding network of the phenol group.

Table 3: ATR-FTIR Vibrational Modes
Wavenumber
(cm⁻¹)

Intensity / Shape Vibrational Mode
Structural
Implication

3200 - 3400 Strong, Broad O-H stretch
Intermolecular H-

bonding of phenol.

~ 3250 Weak, shoulder N-H stretch

Secondary amine

(often obscured by O-

H).

2960, 2870 Medium, Sharp C-H stretch (sp³)
Aliphatic methyl and

methylene groups.

1590, 1450 Strong, Sharp C=C aromatic stretch
Benzene ring

skeleton.

1240 Strong C-O stretch
Phenolic carbon-

oxygen bond.

780, 690 Strong, Sharp C-H out-of-plane bend

Diagnostic of 1,3-

disubstituted (meta)

benzene.

Experimental Protocols: A Self-Validating System
To ensure absolute trustworthiness in analytical chemistry, protocols must be designed to self-

validate. The following methodologies embed internal controls to guarantee data integrity.

Protocol A: High-Resolution NMR Acquisition
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Sample Preparation: Dissolve 15 mg of 3-[1-(ethylamino)ethyl]phenol in 0.6 mL of

anhydrous DMSO-d₆.

Causality: Anhydrous solvent suppresses rapid proton exchange, ensuring the broad

phenolic OH and amine NH signals remain visible and do not collapse into the residual

water peak.

Internal Calibration: Spike the sample with 0.03% v/v Tetramethylsilane (TMS). Set the TMS

signal to exactly 0.00 ppm. This provides internal validation of the chemical shift axis

independent of magnetic drift.

Instrument Tuning: Lock the magnetic field to the deuterium signal of DMSO-d₆. Shim the

Z1-Z4 coils until the line width at half height of the residual solvent peak is < 1.0 Hz.

Acquisition: Use a 30° pulse angle, a relaxation delay (D1) of 2.0 s, and 32 scans.

Causality: A 2.0 s D1 ensures complete longitudinal relaxation ( T1​) of all protons,

providing accurate integration values critical for confirming the number of protons in the

structure.

Protocol B: EI-MS Analysis
Instrument Validation: Prior to sample analysis, run a perfluorotributylamine (PFTBA) tuning

mix.

Causality: PFTBA calibrates the mass axis across the entire scanning range and validates

the electron multiplier gain, ensuring the m/z 72 base peak is recorded accurately.

Ionization Parameters: Introduce the sample via Direct Insertion Probe (DIP). Set the

electron impact energy strictly to 70 eV and the source temperature to 230 °C.

Causality: 70 eV is the universal standard for EI-MS. Deviating from this energy alters the

internal energy transferred to the molecule, which would skew the ratio between the m/z

72 and m/z 150 α -cleavage fragments, preventing library matching.

Protocol C: ATR-FTIR Spectroscopy
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Background Subtraction: Collect a 32-scan background spectrum of the clean, dry diamond

ATR crystal.

Causality: This mathematically subtracts atmospheric H₂O and CO₂ from the final data,

ensuring that the broad peak at 3300 cm⁻¹ is definitively the sample's O-H stretch, not

ambient humidity.

Sample Application: Place 2-3 mg of the solid compound directly onto the crystal. Apply

uniform pressure using the ATR anvil to ensure intimate contact with the evanescent wave.

Collect 32 scans at a resolution of 4 cm⁻¹.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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